Cas no 2145498-17-3 (2-(oxolan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 2-(oxolan-2-yl)oxolane-2-carboxylic acid
• CAS No: 2145498-17-3
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4641536
• PubChem ID: 132398826
• Update Time: 2025-10-23

2-(oxolan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bifuran]-2(3H,3'H)-carboxylic acid, tetrahydro-
• 2-(oxolan-2-yl)oxolane-2-carboxylic acid

• Inchi： 1S/C9H14O4/c10-8(11)9(4-2-6-13-9)7-3-1-5-12-7/h7H,1-6H2,(H,10,11)
• InChI Key： LSZBEWSMXRIPLZ-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(O)=O)C1CCCO1

Additional information on 2-(oxolan-2-yl)oxolane-2-carboxylic acid

Introduction to 2-(Oxolan-2-yl)oxolane-2-carboxylic Acid (CAS No. 2145498-17-3)

2-(Oxolan-2-yl)oxolane-2-carboxylic acid, with the CAS number 2145498-17-3, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of heterocyclic carboxylic acids and has a unique molecular structure that makes it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(Oxolan-2-yl)oxolane-2-carboxylic acid consists of a five-membered oxolane ring fused to a four-membered oxolan ring, with a carboxylic acid group attached to one of the carbon atoms. This intricate arrangement provides the molecule with distinct physical and chemical properties, making it an interesting subject for both academic research and industrial applications.

In recent years, the study of heterocyclic compounds has seen significant advancements, driven by their potential in pharmaceuticals, agrochemicals, and materials science. 2-(Oxolan-2-yl)oxolane-2-carboxylic acid is no exception, as its unique structure offers several advantages over traditional carboxylic acids. For instance, the presence of the oxolane and oxolan rings enhances the compound's stability and solubility, which are crucial factors in drug design and formulation.

One of the key areas where 2-(Oxolan-2-yl)oxolane-2-carboxylic acid has shown promise is in the development of new therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have demonstrated that this compound can effectively inhibit certain proteases and kinases, which are known to play critical roles in diseases such as cancer and neurodegenerative disorders.

The mechanism of action of 2-(Oxolan-2-yl)oxolane-2-carboxylic acid is attributed to its ability to form stable complexes with target proteins, thereby disrupting their function. This property makes it a valuable lead compound for further optimization and development into more potent and selective inhibitors. Additionally, its low molecular weight and favorable pharmacokinetic properties make it an attractive candidate for oral administration.

Beyond its therapeutic applications, 2-(Oxolan-2-yl)oxolane-2-carboxylic acid has also been explored for its use in materials science. The compound's unique structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For instance, it can be used as a building block in the creation of polymers with enhanced mechanical strength and thermal stability.

In the context of environmental sustainability, 2-(Oxolan-2-yl)oxolane-2-carboxylic acid has been investigated for its biodegradability and low toxicity. These characteristics are particularly important for developing environmentally friendly products that can be used in various industries without causing harm to ecosystems. Recent studies have shown that the compound can be efficiently degraded by microorganisms under aerobic conditions, making it a viable option for green chemistry applications.

The synthesis of 2-(Oxolan-2-yl)oxolane-2-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include ring-closing metathesis (RCM) reactions and organometallic catalysis. These methods have been optimized to produce the compound on both laboratory and industrial scales, making it readily available for research and commercial purposes.

In conclusion, 2-(Oxolan-2-yl)oxolane-2-carboxylic acid (CAS No. 2145498-17-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental sustainability. Its unique chemical structure and favorable properties make it an exciting subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.